Cas no 1186049-66-0 (2-chloro-5-phenylthiophene-3-carboxylic acid)

• Product Name: 2-chloro-5-phenylthiophene-3-carboxylic acid
• CAS No: 1186049-66-0
• MF: C₁₁H₇ClO₂S
• MW: 238.690080881119
• CID: 5734400
• PubChem ID: 58110204
• Update Time: 2025-10-23

2-chloro-5-phenylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-phenylthiophene-3-carboxylic acid
• SCHEMBL939629
• F2147-5401
• AKOS026717828
• 1186049-66-0
• MIYLRVIMVHRBAP-UHFFFAOYSA-N
• 2-Chloro-5-phenyl-thiophene-3-carboxylic acid

• Inchi： 1S/C11H7ClO2S/c12-10-8(11(13)14)6-9(15-10)7-4-2-1-3-5-7/h1-6H,(H,13,14)
• InChI Key： MIYLRVIMVHRBAP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 237.9855283g/mol
• Monoisotopic Mass: 237.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-chloro-5-phenylthiophene-3-carboxylic acid

Introduction to 2-chloro-5-phenylthiophene-3-carboxylic acid (CAS No. 1186049-66-0)

2-chloro-5-phenylthiophene-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1186049-66-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid derivative has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various biologically active molecules. The compound’s unique combination of a thiophene ring, chloro substituent, and phenyl group, along with the carboxylic acid functionality at the 3-position, makes it a compelling candidate for further exploration in medicinal chemistry.

The thiophene core of 2-chloro-5-phenylthiophene-3-carboxylic acid is a well-studied motif in drug discovery, renowned for its presence in numerous pharmacologically relevant molecules. Thiophenes are known for their stability and ability to interact with biological targets through various mechanisms, including hydrogen bonding and π-stacking interactions. The introduction of a chloro group at the 2-position enhances the electrophilicity of the thiophene ring, facilitating further functionalization and enabling the construction of more complex structures. Additionally, the phenyl substituent at the 5-position introduces additional electronic and steric effects, which can modulate the compound’s reactivity and biological activity.

The carboxylic acid moiety at the 3-position of the thiophene ring provides a versatile handle for chemical modifications. This functionality can be readily converted into esters, amides, or other derivatives, expanding its utility in synthetic chemistry. Furthermore, carboxylic acids are known to exhibit a range of biological activities, making them valuable in the development of therapeutic agents. The combination of these structural features makes 2-chloro-5-phenylthiophene-3-carboxylic acid a promising scaffold for designing novel compounds with potential applications in pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of heterocyclic compounds like 2-chloro-5-phenylthiophene-3-carboxylic acid in drug discovery. These tools have enabled researchers to predict and optimize the binding affinity of such compounds to target proteins, thereby accelerating the development of new drugs. For instance, studies have demonstrated that thiophene derivatives can interact with enzymes and receptors involved in various disease pathways, including cancer and inflammation. The structural flexibility offered by the thiophene ring allows for fine-tuning of molecular properties to achieve high specificity and efficacy.

In addition to its pharmaceutical applications, 2-chloro-5-phenylthiophene-3-carboxylic acid has shown promise in materials science. Thiophene-based polymers are widely used in organic electronics due to their excellent charge transport properties. The incorporation of electron-withdrawing groups such as carboxylic acids can enhance these properties further. Researchers have explored derivatives of this compound as components in organic light-emitting diodes (OLEDs), solar cells, and other electronic devices. The ability to modify its structure allows for tailored performance characteristics, making it a valuable material for next-generation electronic applications.

The synthesis of 2-chloro-5-phenylthiophene-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the Friedel-Crafts alkylation followed by halogenation and functional group interconversion. These reactions showcase the compound’s ability to serve as a building block for more complex molecules. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable routes for producing this compound. For example, catalytic processes that minimize waste and energy consumption have been developed, aligning with global efforts to promote environmentally friendly chemical synthesis.

The biological activity of 2-chloro-5-phenylthiophene-3-carboxylic acid has been investigated through both experimental and computational studies. Initial assays have revealed potential antimicrobial properties, suggesting its utility as an antimicrobial agent or as part of combination therapies against resistant strains. Furthermore, its structural similarity to known bioactive molecules has prompted researchers to explore its interactions with biological targets using virtual screening techniques. These approaches have identified putative binding sites on proteins associated with diseases such as cancer and neurodegeneration.

The future prospects for 2-chloro-5-phenylthiophene-3-carboxylic acid are promising, with ongoing research aimed at expanding its applications. Efforts are underway to develop novel derivatives with enhanced pharmacological properties through structure-based drug design principles. Additionally, interdisciplinary collaborations between chemists and biologists are expected to yield new insights into its potential uses in medicine and materials science. As our understanding of molecular interactions continues to evolve, compounds like 2-chloro-5-phenylthiophene-3-carboxylic acid will likely play an increasingly important role in addressing global challenges in health and technology.